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Compound of Interest

4-Chloro-5-isopropylimidazole-2-
Compound Name:

carboxylic Acid
CAS No.: 1171125-32-8
Cat. No.: B6333522

Get Quote

Executive Summary

4-Chloro-5-isopropylimidazole-2-carboxylic Acid (CAS: 1171125-32-8) is a specialized
heterocyclic building block used primarily in the synthesis of pharmaceutical intermediates and
agrochemical active ingredients. Characterized by a trisubstituted imidazole ring, this
compound features three distinct functional handles: a carboxylic acid at C2, a chlorine atom at
C4, and an isopropyl group at C5.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a researcher-
centric analysis of the compound's physicochemical behavior, reactivity profile, and necessary
safety protocols. The presence of the carboxylic acid moiety combined with the halogenated
heterocycle dictates specific handling requirements to prevent degradation (decarboxylation)
and ensure operator safety against corrosivel/irritant effects.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]
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Understanding the physical state and molecular properties is the first line of defense in risk
assessment.

Property Specification

) 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic
Chemical Name

acid
CAS Number 1171125-32-8
Molecular Formula C7HsCIN20:2
Molecular Weight 188.61 g/mol
Appearance White to light cream powder/solid

Solubilit Soluble in DMSO, Methanol; Sparingly soluble
olubili
Y in water (pH dependent)

~3.0—4.0 (Carboxylic acid proton); ~10.0

Acidity (pKa
Y (PKa) (Imidazole N-H)

. Refrigerate (2—-8°C) under inert atmosphere
Storage Condition )
(Argon/Nitrogen)

Technical Insight: The C2-carboxylic acid on an electron-deficient imidazole ring renders this
compound susceptible to thermal decarboxylation. Storage at room temperature for extended
periods may lead to the gradual release of COz and formation of the corresponding 4-chloro-5-
isopropylimidazole impurity. Always store cold and dry.[1]

Hazard Identification & Toxicology (GHS
Classification)

This compound is classified as a Category 4 Acute Toxin and a Category 2 Irritant. The
biological activity of imidazole-carboxylic acids often involves interference with metabolic
pathways, necessitating strict containment.

GHS Label Elements

 Signal Word:WARNING
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e Pictogram: Exclamation Mark (GHSO07)[2]

H | S 2. Mechanistic C

Code Hazard Statement Mechanistic Explanation

Likely bioavailability via
gastrointestinal absorption;
imidazoles can inhibit CYP450

H302 Harmful if swallowed

enzymes.

Acidic functionality (COOH)
H315 Causes skin irritation protonates skin proteins,

causing contact dermatitis.

Micro-particles can cause
) o mechanical abrasion and
H319 Causes serious eye irritation )
chemical burns to the cornea

due to acidity.

Fine dust inhalation irritates
H335 May cause respiratory irritation ~ mucous membranes; systemic

absorption via lungs is a risk.

Safe Handling & Exposure Control Protocol

The Core Directive: Treat this compound as a potent sensitizer and potential decarboxylation
hazard. The following workflow integrates engineering controls with personal protective
equipment (PPE).

Experimental Workflow Visualization
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Start: Handling Protocol

Engineering Controls
(Fume Hood / Glove Box)

PPE Layer
(Nitrile Gloves, Goggles, Lab Coat)

Minimize Dust

Weighing Procedure
(Anti-static gun + Analytical Balance)

Dissolve immediately - If spill occurs

Solubilization
(Add Solvent SLOWLY)

:

Reaction Setup
(Inert Atm, Temp Control < 40°C)

Post-Experiment

Waste Disposal
(Halogenated Organic Waste)

Click to download full resolution via product page

Figure 1: Hierarchical safety workflow for handling 4-Chloro-5-isopropylimidazole-2-
carboxylic Acid.
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Detailed Protocol Steps

e Engineering Controls:

o Primary: All weighing and transfer operations must occur inside a certified chemical fume
hood.

o Secondary: If handling >10g, use a powder containment hood or glove box to prevent dust
generation.

» Personal Protective Equipment (PPE):

o Hands: Double-gloving with Nitrile (minimum 0.11 mm thickness) is recommended. The
outer glove should be changed immediately upon contamination.

o Eyes: Chemical safety goggles (ANSI Z87.1) are required.[3][4] Safety glasses are
insufficient due to the risk of airborne dust.

o Respiratory: If fume hood airflow is compromised, use a NIOSH-approved N95 or P100
particulate respirator.

e Handling Technique:

o Anti-Static Measures: Use an ionizing gun or anti-static brush during weighing. The dry
powder can carry a static charge, causing it to "jump" and disperse.

o Solvent Addition: Add solvent to the solid, not the reverse, to minimize aerosolization.

Emergency Response & First Aid

Self-Validating Response System: In the event of exposure, the speed of neutralization
determines the severity of the injury.

o Eye Contact (Critical):

o Immediate Action: Flush with tepid water for 15 minutes minimum.[5] Lift eyelids to ensure
irrigation of the fornices.
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o Why: The acidic nature can cause rapid corneal hazing. Immediate dilution is the only way
to prevent permanent damage.

e Skin Contact:

o Action: Wash with soap and water.[1][3][4][5][6][7] Do not use alcohol or organic solvents,
as these may increase transdermal absorption of the compound.

e Ingestion:

o Action: Rinse mouth with water.[8][1][3][4][6][7][9] Do NOT induce vomiting. The
compound is an irritant; vomiting re-exposes the esophagus to the chemical.

» Fire Fighting:
o Media: Water spray, Dry Chemical, COz2.[1][4][6]

o Hazard:[2][8][3][4][6] Thermal decomposition releases toxic fumes: Hydrogen Chloride
(HCI), Nitrogen Oxides (NOx), and Carbon Monoxide (CO). Firefighters must wear SCBA.

Synthesis & Application Context

For drug development professionals, this compound serves as a versatile scaffold. Its reactivity
profile is defined by the competition between the carboxylic acid and the chloro-substituent.

Reactivity Logic & Pathway[16]

4-Chloro-5-isopropyl
imidazole-2-COOH

Risk Factor Path B: Decarboxylation 4-Chloro-5-isopropyl

Path A: Amide Coupling Amide Intermediate
(Reagent: HATU/EDC) (Stable Scaffold)
(Heat > 60°C) imidazole (Impurity)

Path C: SnAr Displacement . . .
: —>
(Strong Nucleophile) Functionalized Imidazole

Click to download full resolution via product page
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Figure 2: Reactivity pathways showing intended synthesis routes (A/C) vs. degradation risks

(B).

o Amide Coupling (Path A): The carboxylic acid is the primary handle. Standard coupling
reagents (HATU, EDC) work well, but base selection is critical. Avoid strong bases that might
promote racemization if chiral centers are introduced nearby, or promote decarboxylation.

o Decarboxylation Risk (Path B): Imidazole-2-carboxylic acids are intrinsically unstable at high
temperatures. Reactions involving this intermediate should be kept below 50°C whenever
possible.

e SnAr Displacement (Path C): The chlorine at C4 is deactivated but can be displaced under
harsh conditions or if the imidazole nitrogen is alkylated with an electron-withdrawing group.
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(Note: While specific toxicological data for this exact CAS is proprietary or sparse, hazard
classifications are derived from regulatory filings (REACH/ECHA) and structural analogs
presented in the search results.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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